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Introduction
Atomoxetine, marketed under the brand name Strattera among others, is a selective

norepinephrine reuptake inhibitor (SNRI) primarily used in the treatment of attention-

deficit/hyperactivity disorder (ADHD).[1][2] Its therapeutic effect is attributed to its high affinity

and selectivity for the presynaptic norepinephrine transporter (NET), leading to an increase in

the synaptic concentration of norepinephrine.[2] Furthermore, by inhibiting NET in the prefrontal

cortex, where dopamine transporters are sparse, atomoxetine also indirectly increases

dopamine levels in this brain region.[1] Understanding the binding characteristics of

atomoxetine to its primary target, the norepinephrine transporter, is crucial for drug

development and neuroscience research. Radioligand binding assays are a fundamental

technique to determine the affinity of a compound for a specific receptor or transporter.

This document provides a detailed protocol for a competitive radioligand binding assay to

determine the binding affinity of atomoxetine for the human norepinephrine transporter (NET).
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This protocol describes a competitive radioligand binding assay. The assay relies on the

competition between a radiolabeled ligand (the "hot" ligand) that specifically binds to the target

(NET) and a non-radiolabeled test compound (the "cold" ligand, in this case, atomoxetine). By

measuring the ability of increasing concentrations of atomoxetine to displace the binding of a

fixed concentration of a specific NET radioligand, the inhibitory constant (Ki) of atomoxetine

can be determined. The Ki value is a measure of the affinity of atomoxetine for the

norepinephrine transporter.

Data Presentation
The binding affinity of atomoxetine for the norepinephrine transporter (NET), as well as for the

serotonin (SERT) and dopamine (DAT) transporters, is summarized in the table below. This

data highlights the selectivity of atomoxetine for its primary target.

Transporter Ligand Ki (nM) Species Reference

Norepinephrine

Transporter

(NET)

Atomoxetine 4.6 Human [1]

Serotonin

Transporter

(SERT)

Atomoxetine 77 Human [1]

Dopamine

Transporter

(DAT)

Atomoxetine 1451 Human [1]

Note: Ki is the inhibition constant, representing the concentration of a competing ligand that will

bind to half the binding sites at equilibrium in the absence of radioligand. A smaller Ki value

indicates a higher binding affinity.

Experimental Protocols
Materials and Reagents

Radioligand: [³H]-Nisoxetine (a selective NET inhibitor). Specific activity: 70-90 Ci/mmol.
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Test Compound: Atomoxetine hydrochloride.

Receptor Source: Human Norepinephrine Transporter (hNET) expressed in a stable cell line

(e.g., HEK293 or CHO cells) membrane preparation. Commercial preparations are available.

[3]

Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

Non-specific Binding (NSB) Determiner: Desipramine (10 µM final concentration) or a high

concentration of unlabeled atomoxetine.

Scintillation Cocktail: A suitable liquid scintillation cocktail for counting tritium.

96-well microplates.

Glass fiber filters (e.g., Whatman GF/B or GF/C).

Cell harvester.

Liquid scintillation counter.

Protein assay kit (e.g., BCA or Bradford).

Membrane Preparation (if not using a commercial
source)

Cell Culture: Grow cells stably expressing hNET to confluency.

Harvesting: Scrape the cells into ice-cold phosphate-buffered saline (PBS) and centrifuge at

1,000 x g for 5 minutes at 4°C.

Lysis: Resuspend the cell pellet in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4 with

protease inhibitors) and homogenize using a Dounce or Polytron homogenizer.

Centrifugation: Centrifuge the homogenate at 40,000 x g for 20 minutes at 4°C to pellet the

membranes.
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Washing: Discard the supernatant, resuspend the pellet in fresh ice-cold lysis buffer, and

repeat the centrifugation step.

Final Preparation: Resuspend the final membrane pellet in a suitable buffer (e.g., assay

buffer with 10% glycerol for storage) at a protein concentration of 1-2 mg/mL.

Protein Quantification: Determine the protein concentration using a standard protein assay.

Storage: Aliquot the membrane preparation and store at -80°C until use.

Radioligand Binding Assay Protocol
Assay Setup: The assay is performed in a 96-well microplate with a final volume of 250 µL

per well. All determinations should be performed in triplicate.

Total Binding (TB): Add 50 µL of assay buffer, 50 µL of [³H]-Nisoxetine (at a final

concentration close to its Kd, typically 1-3 nM), and 150 µL of the hNET membrane

preparation (containing 10-30 µg of protein).

Non-specific Binding (NSB): Add 50 µL of a high concentration of a competing ligand (e.g.,

10 µM Desipramine), 50 µL of [³H]-Nisoxetine, and 150 µL of the hNET membrane

preparation.[4] This measures the amount of radioligand that binds to components other

than the specific transporter.[4][5]

Competition Binding (Atomoxetine): Add 50 µL of varying concentrations of atomoxetine

(typically ranging from 10⁻¹¹ to 10⁻⁵ M), 50 µL of [³H]-Nisoxetine, and 150 µL of the hNET

membrane preparation.

Incubation: Incubate the plate at 4°C for 2-3 hours with gentle agitation to reach equilibrium.

Filtration: Terminate the incubation by rapid filtration through glass fiber filters (pre-soaked in

0.5% polyethyleneimine for 30 minutes to reduce non-specific binding) using a cell harvester.

Washing: Quickly wash the filters three times with 3 mL of ice-cold wash buffer to remove

unbound radioligand.

Scintillation Counting: Place the filters in scintillation vials, add 4-5 mL of scintillation cocktail,

and allow them to sit for at least 4 hours in the dark. Measure the radioactivity (in counts per
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minute, CPM) using a liquid scintillation counter.

Data Analysis
Calculate Specific Binding: Specific Binding (SB) = Total Binding (TB) - Non-specific Binding

(NSB)

Generate Competition Curve: Plot the percentage of specific binding against the logarithm of

the atomoxetine concentration. The percentage of specific binding at each concentration of

atomoxetine is calculated as: % Specific Binding = (CPM_sample - CPM_NSB) / (CPM_TB -

CPM_NSB) * 100

Determine IC50: Use a non-linear regression analysis program (e.g., GraphPad Prism) to fit

a sigmoidal dose-response curve to the data and determine the IC50 value. The IC50 is the

concentration of atomoxetine that inhibits 50% of the specific binding of [³H]-Nisoxetine.

Calculate Ki: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff

equation: Ki = IC50 / (1 + [L]/Kd) Where:

[L] is the concentration of the radioligand ([³H]-Nisoxetine) used in the assay.

Kd is the equilibrium dissociation constant of the radioligand for the transporter. This value

should be determined in a separate saturation binding experiment.

Mandatory Visualizations
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Caption: Experimental workflow for the radioligand binding assay.
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Caption: Mechanism of action of Atomoxetine at the noradrenergic synapse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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